2-[(1-Cyclohexylethyl)amino]propane-1,3-diol

• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol
• IUPAC Name: 2-(1-cyclohexylethylamino)propane-1,3-diol
• InChI: InChI=1S/C11H23NO2/c1-9(12-11(7-13)8-14)10-5-3-2-4-6-10/h9-14H,2-8H2,1H3
• InChI Key: OVRZXTJFEOUNAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCCC1)NC(CO)CO

Description

2-[(1-Cyclohexylethyl)amino]propane-1,3-diol is a chemical compound with the molecular formula C11H23NO2 and a molecular weight of 201.31 g/mol . This compound is known for its versatility and reactivity, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Cyclohexylethyl)amino]propane-1,3-diol typically involves the chemo-selective reaction of 2-amino-1,3-propane diols with a diverse set of electrophiles . This process results in functional diol intermediates, which are then cyclized in an intramolecular fashion to generate the desired compound . The reaction conditions often involve the use of specific catalysts and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound involves bulk manufacturing and custom synthesis . Companies like ChemScene provide this compound in various quantities, ensuring its availability for research and industrial purposes .

Chemical Reactions Analysis

Types of Reactions

2-[(1-Cyclohexylethyl)amino]propane-1,3-diol undergoes various chemical reactions, including oxidation, reduction, and substitution . These reactions are facilitated by the presence of functional groups within the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and electrophiles . The reaction conditions vary depending on the desired product but generally involve controlled temperatures and the use of specific catalysts.

Major Products Formed

The major products formed from these reactions include functional cyclic carbonate monomers and other derivatives that are valuable in polymer chemistry and material science .

Scientific Research Applications

2-[(1-Cyclohexylethyl)amino]propane-1,3-diol is used in various scientific research applications, including:

Chemistry: As a versatile platform for the synthesis of aliphatic cyclic carbonate monomers.

Biology: In the development of biodegradable polymers for biomedical applications.

Medicine: Potential use in drug development and delivery systems.

Industry: Utilized in the production of environmentally friendly materials.

Mechanism of Action

The mechanism of action of 2-[(1-Cyclohexylethyl)amino]propane-1,3-diol involves its interaction with specific molecular targets and pathways . The compound’s functional groups allow it to participate in various biochemical reactions, influencing cellular processes and pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-[(1-Cyclohexylethyl)amino]propane-1,3-diol include other 2-amino-1,3-propane diols and their derivatives . These compounds share similar structural features and reactivity.

Uniqueness

What sets this compound apart is its unique blend of reactivity and selectivity, making it particularly valuable for specific applications in polymer chemistry and material science .